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Compound of Interest

2-Chloro-5-
Compound Name:
(hydrazinylmethyl)pyridine

CAS No.: 1057670-48-0

Cat. No.: B1393759

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-Chloro-5-
(hydrazinylmethyl)pyridine, a heterocyclic compound of increasing interest in medicinal
chemistry and synthetic applications. We will delve into its core properties, synthesis, reactivity,
and safety considerations, offering field-proven insights for its effective utilization in a research
and development setting.

Core Compound Identity and Properties

2-Chloro-5-(hydrazinylmethyl)pyridine is a substituted pyridine derivative featuring a reactive
hydrazine moiety. This unique combination of a chlorinated pyridine ring and a
hydrazinylmethyl group imparts a versatile chemical profile, making it a valuable intermediate in
the synthesis of more complex molecules.

Chemical and Physical Data
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A summary of the key physicochemical properties of 2-Chloro-5-(hydrazinylmethyl)pyridine
and its common hydrochloride salt form is presented below.

Property Value Source

) 2-Chloro-5-
Chemical Name ] o [1]
(hydrazinylmethyl)pyridine

2-Chloro-5-

Synonyms (hydrazinomethyl)pyridine s
CAS Number 1057670-48-0 [1]
Molecular Formula CeHsCIN3 Calculated
Molecular Weight 157.60 g/mol Calculated

Appearance (Hydrochloride

Beige moist crystals 2
Salt) g y (2]

Soluble in methanol and
Solubility (Hydrochloride Salt) dimethyl sulfoxide (DMSO); [2]

Insoluble in water

Note: Data for the free base is limited; some properties are reported for the more common
hydrochloride salt.

Molecular Structure

The structure consists of a pyridine ring chlorinated at the 2-position and substituted with a
hydrazinylmethyl group at the 5-position.

Caption: Molecular structure of 2-Chloro-5-(hydrazinylmethyl)pyridine.

Synthesis and Reactivity

The strategic value of 2-Chloro-5-(hydrazinylmethyl)pyridine lies in its role as a key synthetic
intermediate. Its preparation and subsequent reactions are central to the development of novel
compounds with potential biological activity.
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Synthetic Pathway

A common and straightforward method for synthesizing 2-Chloro-5-
(hydrazinylmethyl)pyridine involves the reaction of 2-chloro-5-(chloromethyl)pyridine with
hydrazine.[3] This precursor is readily available and can be synthesized from 2-chloro-5-
(hydroxymethyl)pyridine using a chlorinating agent like thionyl chloride.[4]

2-Chloro-5-(chloromethyl)pyridine
(Precursor) Nucleophilic Substitution

Hydrazine (N2Ha) T

Click to download full resolution via product page

2-Chloro-5-(hydrazinylmethyl)pyridine
(Target Compound)

Caption: Synthesis workflow for 2-Chloro-5-(hydrazinylmethyl)pyridine.
Experimental Protocol: Synthesis from 2-chloro-5-(chloromethyl)pyridine

e Reaction Setup: In a suitable reaction vessel, dissolve 2-chloro-5-(chloromethyl)pyridine in
an appropriate solvent (e.g., ethanol).

e Reagent Addition: Add an excess of hydrazine hydrate to the solution. The reaction is
typically performed under mild conditions.

» Reaction Monitoring: Monitor the progress of the reaction using techniques such as Thin
Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the
starting material is consumed.

o Work-up and Isolation: Upon completion, the reaction mixture is worked up. This may involve
solvent removal under reduced pressure, followed by extraction and purification steps (e.qg.,
crystallization or column chromatography) to isolate the desired 2-chloro-5-
(hydrazinylmethyl)pyridine product.

Causality: The use of excess hydrazine drives the nucleophilic substitution reaction to
completion, where the hydrazine displaces the chloride on the methyl group of the precursor.
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Core Reactivity and Applications

The reactivity of this compound is dominated by its two functional groups: the chloro-
substituent on the pyridine ring and the terminal amino group of the hydrazine moiety.

o Hydrazone Formation: The primary amino group of the hydrazine is highly nucleophilic and
readily reacts with aldehydes and ketones to form stable hydrazone linkages.[2][3] This
reaction is fundamental to its application in medicinal chemistry, allowing for the coupling of
the pyridine scaffold to various other molecular fragments.[3]

Aromatic Aldehyde
(R-CHO)

2-Chloro-5-(hydrazinylmethyl)pyridine

Condensation
(-H20)

Hydrazone Derivative

Click to download full resolution via product page
Caption: Reaction of the title compound to form hydrazones.

» Nucleophilic Substitution: The chlorine atom at the 2-position of the pyridine ring can be
displaced by various nucleophiles.[2] This allows for further functionalization of the pyridine
core, expanding the diversity of accessible derivatives.

 Biological Activity: Derivatives synthesized from 2-Chloro-5-(hydrazinylmethyl)pyridine
have shown significant potential in drug development. Preliminary studies indicate that
resulting hydrazone compounds possess promising antimicrobial (antibacterial and
antifungal) and anti-malarial effects.[2][3] The structural motif is being explored for its utility in

developing novel therapeutic agents.[3]

Safety, Handling, and Storage

Given the reactive nature of this compound and its precursors, adherence to strict safety
protocols is mandatory. The following guidance is based on data for the compound and
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structurally related chemicals.

Hazard Identification

While a complete hazard profile is not available, data for related compounds like 2-chloro-5-
(chloromethyl)pyridine suggest the following potential hazards:

» Acute Toxicity: May be harmful if swallowed.[5]
o Skin Corrosion/Irritation: Can cause skin irritation or burns.[5][6]

o Eye Damage/Irritation: Poses a risk of serious eye damage.[5][6]

Recommended Safety Protocols

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, a lab coat, and
tight-sealing safety goggles or a face shield.[6][7]

o Engineering Controls: Handle the compound in a well-ventilated area, preferably within a
chemical fume hood, to avoid inhalation of dust or vapors.[6] Ensure eyewash stations and
safety showers are readily accessible.[6]

e First-Aid Measures:

[¢]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[1]

[¢]

Skin Contact: Wash off immediately with soap and plenty of water.[1]

o

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[1]

o

Ingestion: Rinse mouth with water. Do not induce vomiting.[1] In all cases of exposure,
consult a physician and show them the Safety Data Sheet (SDS).[1]

e Storage: Store in a cool, dry, and well-ventilated place.[7] Keep the container tightly closed
and store locked up.[6]

o Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[6]
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Conclusion

2-Chloro-5-(hydrazinylmethyl)pyridine is a versatile chemical intermediate with significant
applications in the synthesis of biologically active compounds. Its straightforward preparation
and the dual reactivity of its hydrazine and chlorinated pyridine moieties make it a valuable
building block for drug discovery and development programs. Researchers and scientists
utilizing this compound must employ rigorous safety measures due to its potential hazards. The
continued exploration of derivatives from this scaffold holds promise for the identification of
novel therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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